Cas no 90162-39-3 (Silane, dimethoxybis[4-(trimethoxysilyl)phenyl]-)

• Product Name: Silane, dimethoxybis[4-(trimethoxysilyl)phenyl]-
• CAS No: 90162-39-3
• MF: C₂₀H₃₂O₈Si₃
• MW: 484.719789505005
• CID: 792880
• PubChem ID: 71429958
• Update Time: 2025-04-19

Silane, dimethoxybis[4-(trimethoxysilyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Silane, dimethoxybis[4-(trimethoxysilyl)phenyl]-
• dimethoxy-bis(4-trimethoxysilylphenyl)silane
• 90162-39-3
• DTXSID50848616
• [(Dimethoxysilanediyl)di(4,1-phenylene)]bis(trimethoxysilane)

• Inchi： 1S/C20H32O8Si3/c1-21-29(22-2,17-9-13-19(14-10-17)30(23-3,24-4)25-5)18-11-15-20(16-12-18)31(26-6,27-7)28-8/h9-16H,1-8H3
• InChI Key： CQKFEGILRHGGHW-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC(=CC=1)[Si](OC)(OC)OC)(C1C=CC(=CC=1)[Si](OC)(OC)OC)(OC)OC

Computed Properties

• Exact Mass: 484.14049758g/mol
• Monoisotopic Mass: 484.14049758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 12
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.8Ų

Experimental Properties

• PSA: 73.84000
• LogP: -0.29400